Cas no 1708250-89-8 (3-Methoxy-5-methyl-benzofuran-2-carboxylic acid methyl ester)

• Product Name: 3-Methoxy-5-methyl-benzofuran-2-carboxylic acid methyl ester
• CAS No: 1708250-89-8
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 5171722
• Update Time: 2025-05-26

3-Methoxy-5-methyl-benzofuran-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-methyl-benzofuran-2-carboxylic acid methyl ester

• Inchi： 1S/C12H12O4/c1-7-4-5-9-8(6-7)10(14-2)11(16-9)12(13)15-3/h4-6H,1-3H3
• InChI Key： CBNPUUBIGVWBLZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C)C=C2C(OC)=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-Methoxy-5-methyl-benzofuran-2-carboxylic acid methyl ester

Introduction to 3-Methoxy-5-methyl-benzofuran-2-carboxylic acid methyl ester (CAS No. 1708250-89-8)

3-Methoxy-5-methyl-benzofuran-2-carboxylic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1708250-89-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This benzofuran derivative exhibits a unique structural framework that has garnered considerable attention due to its potential biological activities and synthetic utility. The presence of both methoxy and methyl substituents on the benzofuran core imparts distinct electronic and steric properties, making it a valuable scaffold for further chemical modifications and functionalization.

The benzofuran class of compounds has long been recognized for its diverse pharmacological profiles. These molecules often serve as key intermediates in the synthesis of bioactive natural products and pharmacologically relevant derivatives. Specifically, 3-Methoxy-5-methyl-benzofuran-2-carboxylic acid methyl ester has been explored in various contexts, including its role as a precursor in the development of novel therapeutic agents. Its structural motif is reminiscent of several known bioactive molecules, which has spurred interest in its potential applications in medicinal chemistry.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. Among these, benzofurans have emerged as particularly promising scaffolds due to their ability to engage in multiple binding interactions with biological targets. The specific arrangement of substituents on the benzofuran ring, such as the methoxy and methyl groups in 3-Methoxy-5-methyl-benzofuran-2-carboxylic acid methyl ester, can significantly influence its binding affinity and selectivity towards certain enzymes or receptors.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. The carboxylic acid methyl ester functionality provides a reactive site for further derivatization, enabling chemists to tailor its properties for specific applications. For instance, it can be converted into amides, esters, or other functional groups that enhance its solubility or bioavailability. This adaptability makes it an indispensable tool in drug discovery pipelines.

The synthesis of 3-Methoxy-5-methyl-benzofuran-2-carboxylic acid methyl ester typically involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Common approaches include cyclization reactions followed by functional group interconversions. Advances in catalytic processes have further streamlined these synthetic routes, allowing for higher yields and improved scalability. Such developments are crucial for ensuring an adequate supply of this compound for both academic research and industrial applications.

Recent studies have begun to unravel the biological significance of 3-Methoxy-5-methyl-benzofuran-2-carboxylic acid methyl ester and related derivatives. For example, researchers have investigated its potential role as an intermediate in the biosynthesis of certain plant-derived compounds. The structural features of this molecule bear a striking resemblance to metabolites found in natural products with known antimicrobial or anti-inflammatory properties. This has prompted investigations into whether derivatives of this compound could exhibit similar therapeutic effects.

In addition to its natural product-inspired design, 3-Methoxy-5-methyl-benzofuran-2-carboxylic acid methyl ester has been explored as a component in combinatorial libraries and high-throughput screening campaigns. These approaches leverage the compound's structural diversity to identify novel lead compounds with enhanced biological activity. The success of such campaigns often hinges on the availability of structurally diverse building blocks like this one, which can be systematically modified to optimize potency and selectivity.

The pharmacokinetic properties of 3-Methoxy-5-methyl-benzofuran-2-carboxylic acid methyl ester are also subjects of interest. Understanding how this molecule behaves within biological systems is essential for designing effective drugs that can reach their targets while minimizing off-target effects. Computational modeling techniques have played a pivotal role here, allowing researchers to predict how the compound will interact with biological macromolecules based on its three-dimensional structure.

Future directions in the study of 3-Methoxy-5-methyl-benzofuran-2-carboxylic acid methyl ester may include exploring its role in drug repurposing efforts. By revisiting known compounds like this one with fresh perspectives, scientists may uncover new therapeutic applications that were previously overlooked. Furthermore, advancements in green chemistry principles could lead to more sustainable synthetic routes for producing this compound on an industrial scale.

In conclusion,3-Methoxy-5-methyl-benzofuran-2-carboxylic acid methyl ester (CAS No. 1708250-89-8) represents a fascinating compound with broad implications across organic chemistry and pharmaceutical science. Its unique structural features make it a valuable scaffold for drug discovery efforts, while ongoing research continues to uncover new possibilities for its application in medicine and beyond.